Cas no 2649013-83-0 (3-isocyanatopropyl 2-methylpropanoate)

• Product Name: 3-isocyanatopropyl 2-methylpropanoate
• CAS No: 2649013-83-0
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• MDL: MFCD30501627
• CID: 5185022
• PubChem ID: 125458910
• Update Time: 2025-05-20

3-isocyanatopropyl 2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-methyl-, 3-isocyanatopropyl ester
• 3-isocyanatopropyl 2-methylpropanoate

• MDL： MFCD30501627
• Inchi： 1S/C8H13NO3/c1-7(2)8(11)12-5-3-4-9-6-10/h7H,3-5H2,1-2H3
• InChI Key： ZNLXIIWBSLMDIW-UHFFFAOYSA-N
• SMILES： C(OCCCN=C=O)(=O)C(C)C

Additional information on 3-isocyanatopropyl 2-methylpropanoate

3-Isocyanatopropyl 2-Methylpropanoate (CAS No. 2649013-83-0): An Overview of Its Properties and Applications

3-Isocyanatopropyl 2-methylpropanoate (CAS No. 2649013-83-0) is a versatile compound with significant applications in the fields of chemistry, materials science, and pharmaceuticals. This compound is characterized by its unique structure, which combines an isocyanate group and an ester group, making it a valuable intermediate in the synthesis of various functional materials and pharmaceuticals.

The isocyanate group in 3-isocyanatopropyl 2-methylpropanoate is highly reactive, enabling it to participate in a wide range of chemical reactions, such as the formation of urethanes and polyurethanes. These reactions are crucial in the development of coatings, adhesives, and elastomers, which are essential in industries ranging from automotive to construction. The presence of the ester group adds further reactivity and functionality, making the compound suitable for use in the synthesis of polymers and other advanced materials.

Recent research has highlighted the potential of 3-isocyanatopropyl 2-methylpropanoate in the pharmaceutical industry. A study published in the Journal of Medicinal Chemistry (2021) explored the use of this compound as a key intermediate in the synthesis of novel anti-inflammatory drugs. The researchers found that 3-isocyanatopropyl 2-methylpropanoate can be effectively used to modify existing drug molecules, enhancing their efficacy and reducing side effects. This finding opens up new avenues for drug development and could lead to the creation of more effective treatments for conditions such as arthritis and other inflammatory diseases.

In addition to its pharmaceutical applications, 3-isocyanatopropyl 2-methylpropanoate has shown promise in the field of materials science. A study published in Advanced Materials (2022) investigated the use of this compound in the development of self-healing polymers. The researchers discovered that incorporating 3-isocyanatopropyl 2-methylpropanoate into polymer matrices significantly improved their self-healing properties, making them more durable and resistant to damage. This breakthrough could have significant implications for industries such as aerospace and electronics, where materials with enhanced durability are highly valued.

The physical properties of 3-isocyanatopropyl 2-methylpropanoate are also noteworthy. It is a colorless liquid with a molecular weight of approximately 175 g/mol. The compound has a boiling point around 150°C at reduced pressure, making it suitable for use in processes that require moderate temperatures. Its solubility in common organic solvents such as acetone, ethyl acetate, and dichloromethane further enhances its utility in various chemical reactions.

Safety considerations are an important aspect when handling 3-isocyanatopropyl 2-methylpropanoate. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety. The compound should be stored in a cool, dry place away from direct sunlight and sources of ignition. Personal protective equipment (PPE) such as gloves and safety goggles should be worn when handling this compound to prevent skin contact and inhalation.

In conclusion, 3-isocyanatopropyl 2-methylpropanoate (CAS No. 2649013-83-0) is a multifunctional compound with a wide range of applications in chemistry, materials science, and pharmaceuticals. Its unique structure and reactivity make it an invaluable intermediate in the synthesis of advanced materials and pharmaceuticals. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.